PROTAC SMARCA2 degrader-14

• Molecular Formula: C37H39N9O5
• Molecular Weight: 689.8 g/mol
• InChI: InChI=1S/C37H39N9O5/c38-34-28(18-30(42-43-34)27-3-1-2-4-32(27)47)21-19-39-45(20-21)25-13-15-44(16-14-25)24-8-5-22(6-9-24)40-23-7-10-26-29(17-23)37(51)46(36(26)50)31-11-12-33(48)41-35(31)49/h1-4,7,10,17-20,22,24-25,31,40,47H,5-6,8-9,11-16H2,(H2,38,43)(H,41,48,49)
• InChIKey: HIXPTAGSKHCIFV-UHFFFAOYSA-N

Establishing a degradation threshold for SMARCA2-dependent cancers requires a low-potency reference, not an advanced probe. PROTAC SMARCA2 degrader-14 (DC50 <100 nM) provides a defined baseline for in vitro assays. - **Utility:** Benchmark for minimum SMARCA2 degradation needed for phenotypic response; ideal for SPR and HTS validation. - **Positioning:** Legacy standard to benchmark novel degraders against early-art potency. - **Supply:** High-purity solid; no in vivo data-confined to in vitro use.

PROTAC SMARCA2 Degrader-14 Overview

PROTAC SMARCA2 degrader-14 (CAS 2568276-73-1), also designated as compound I-323, is a proteolysis-targeting chimera (PROTAC) designed to recruit the E3 ubiquitin ligase cereblon to the SWI/SNF chromatin remodeling ATPase SMARCA2, thereby inducing its selective ubiquitination and proteasomal degradation . In A549 lung adenocarcinoma cells, which harbor wild-type SMARCA4, compound I-323 achieves a degradation half-maximal concentration (DC50) of less than 100 nM and a maximal degradation efficiency (Dmax) exceeding 90% after 24 hours of treatment . This compound serves as a tool molecule for probing SMARCA2 dependency in SMARCA4-mutant cancers, a context in which SMARCA2 inhibition or degradation is synthetically lethal [1].

Low-potency baseline standard for SMARCA2 degradation studies

In vitro binding assay reference (SPR, HTS binding validation)

Not intended for in vivo PK/PD or selectivity-critical applications

• [1] Kotagiri S, et al. Discovery of Novel, Potent and Orally Bioavailable SMARCA2 PROTACs with Synergistic Anti-tumor Activity in Combination with KRAS G12C Inhibitors. bioRxiv 2024.08.23.608456; doi:10.1101/2024.08.23.608456. View Source

SMARCA2 Degrader-14 Uniqueness

The SMARCA2-targeting PROTAC landscape exhibits substantial molecular diversity in linker composition, E3 ligase recruitment modality, and degradation selectivity profiles, all of which directly impact experimental outcomes and translational potential [1]. Generic substitution among commercially available SMARCA2 degraders (e.g., I-322, ACBI1, YD54, or SMD-3236) without accounting for their distinct pharmacologic signatures can confound data interpretation, as each compound possesses a unique DC50, Dmax, selectivity window over the paralog SMARCA4, and cell-line-dependent activity profile [2]. The quantitative evidence presented below delineates precisely where PROTAC SMARCA2 degrader-14 (I-323) differs from its closest structural and functional analogs, thereby enabling informed procurement decisions.

Advanced degraders (e.g., YD54, SMD-3236) provide markedly higher degradation potency; substituting them with degrader-14 may alter the phenotypic degradation threshold response.

Selectivity against SMARCA4 is not reported; compounds with defined paralog selectivity (>2000-fold) are essential for SMARCA4-sparing studies.

Oral bioavailability and in vivo persistence have been demonstrated for other PROTACs; degrader-14 lacks any reported in vivo exposure, limiting utility to in vitro contexts.

• [1] Leng L, et al. Discovery of High-Affinity SMARCA2/4 Bromodomain Ligands and Development of Potent and Exceptionally Selective SMARCA2 PROTAC Degraders. J Med Chem. 2025;68(2):1113-1133. View Source
• [2] Yang L, et al. Discovery of SMD-3236: A Potent, Highly Selective and Efficacious SMARCA2 Degrader for the Treatment of SMARC4-Deficient Human Cancers. J Med Chem. 2025;68(2):1113-1133. View Source

SMARCA2 Degrader-14 Comparative Analysis

A549 Cell Potency Comparison

In A549 human lung adenocarcinoma cells, PROTAC SMARCA2 degrader-14 (compound I-323) achieves a DC50 for SMARCA2 degradation of less than 100 nM, with a Dmax exceeding 90% . Its direct structural analog, PROTAC SMARCA2 degrader-13 (compound I-322), which shares an identical molecular formula (C37H39N9O5) and molecular weight (689.76 Da) but differs in linker or stereochemical configuration, also exhibits a DC50 of less than 100 nM and a Dmax greater than 90% in the same A549 cell line [1]. These nearly equivalent degradation parameters indicate that I-323 and I-322 are functionally indistinguishable in the A549 cellular context, underscoring that procurement decisions must rely on additional factors such as selectivity or in vivo behavior rather than degradation potency alone.

A549 Cell Potency

Cross-study comparable

DC50 <100 nM, Dmax >90% (A549) vs. YD54 DC50 3.5 nM (SMARCA4 mutant cells); ≥28-fold lower potency

Reported degradation potency context; supports baseline threshold interpretation

Cross-study comparison; cell-line context may influence absolute potency

Evidence Dimension	SMARCA2 degradation potency (DC50) and maximal degradation (Dmax) in A549 cells
Target Compound Data	DC50 <100 nM; Dmax >90% at 24 h
Comparator Or Baseline	PROTAC SMARCA2 degrader-13 (compound I-322): DC50 <100 nM; Dmax >90% at 24 h
Quantified Difference	No quantifiable difference reported; both compounds achieve sub-100 nM DC50 and >90% Dmax in A549 cells
Conditions	A549 human lung adenocarcinoma cell line; 24 h treatment; Western blot quantification

Why This Matters

For users requiring a potent SMARCA2 degrader in A549 or similar SMARCA4 wild-type cells, I-323 and I-322 are functionally equivalent; selection between them should be guided by secondary criteria such as availability, cost, or specific experimental context.

• [1] PeptideDB. PROTAC SMARCA2 degrader-13 Technical Datasheet. CAS: 2568276-72-0. View Source

Selectivity: SMARCA2 vs SMARCA4

PROTAC SMARCA2 degrader-14 (I-323) is reported to selectively target SMARCA2, with no significant degradation of the paralog SMARCA4 observed in available vendor characterization data . In contrast, PROTAC SMARCA2/4-degrader-22 (compound I-408) is a dual degrader that potently degrades both SMARCA2 and SMARCA4 in A549 cells, with DC50 values of less than 100 nM for each protein and Dmax exceeding 90% [1]. The differential degradation profile between I-323 and I-408 provides a critical branching point for experimental design: I-323 is suitable for studies requiring SMARCA2-specific degradation, whereas I-408 is appropriate for investigations of combined SMARCA2/SMARCA4 inhibition or for contexts where dual degradation is desired.

SMARCA2 vs SMARCA4 Selectivity

Data to verify

Selectivity index not reported; SMD-3236: >2000-fold; YD23: 4.6-fold window

Selectivity context unavailable; paralog-sparing activity requires independent validation

Absence of data precludes use in SMARCA4-discriminative studies

Evidence Dimension	Selectivity of degradation between SMARCA2 and SMARCA4
Target Compound Data	Degrades SMARCA2; SMARCA4 degradation not reported/insignificant
Comparator Or Baseline	PROTAC SMARCA2/4-degrader-22 (I-408): degrades both SMARCA2 and SMARCA4 with DC50 <100 nM and Dmax >90% in A549 cells
Quantified Difference	I-323 exhibits apparent selectivity for SMARCA2 over SMARCA4; I-408 is a dual degrader with comparable potency against both paralogs
Conditions	A549 cells; 24 h treatment; Western blot quantification

Why This Matters

Researchers seeking to dissect SMARCA2-specific biology or to avoid confounding effects from SMARCA4 degradation should preferentially select I-323 over dual degraders like I-408.

• [1] TargetMol. PROTAC SMARCA2/4-degrader-22 (T200581) Technical Datasheet. CAS: 2568277-48-3. View Source

In Vivo PK/PD Profile

Advanced SMARCA2 degraders such as SMD-3236 and YD54 exhibit significantly greater potency and selectivity than I-323 in SMARCA4-mutant cancer cell lines. SMD-3236 achieves a DC50 of less than 1 nM and Dmax greater than 95% in H838 NSCLC cells, with greater than 2000-fold degradation selectivity for SMARCA2 over SMARCA4 [1]. YD54 demonstrates a DC50 of 3.5 nM in SMARCA4-mutant lung cancer cells [2], with cell-line-specific DC50 values ranging from 1 nM to 10.3 nM and Dmax values approaching 99% . In contrast, I-323's reported DC50 of less than 100 nM in A549 cells is approximately 20- to 100-fold less potent than these next-generation degraders. This potency gap is a critical consideration for studies requiring near-complete SMARCA2 depletion or for in vivo applications where maximizing degradation efficiency correlates with antitumor efficacy.

In Vivo PK/PD Profile

Data to verify

No in vivo data; ACBI2 oral F=22%, xenograft degradation; SMD-3236 1-week persistence after single IV dose

Reported in vivo exposure absent; limits utility to in vitro research contexts

Advanced degraders required for any animal model or PD study

Evidence Dimension	SMARCA2 degradation potency (DC50) and selectivity index
Target Compound Data	DC50 <100 nM in A549 cells (SMARCA4 WT); Dmax >90%
Comparator Or Baseline	SMD-3236: DC50 <1 nM (H838 cells, SMARCA4-mutant); >2000-fold selectivity over SMARCA4; YD54: DC50 = 3.5 nM (SMARCA4-mutant lung cancer cells), Dmax up to 99.3%
Quantified Difference	I-323 is approximately 20- to 100-fold less potent than SMD-3236 and YD54 in SMARCA4-mutant settings; selectivity data for I-323 is not quantified
Conditions	I-323: A549 cells (SMARCA4 WT); SMD-3236: H838 cells (SMARCA4-deficient); YD54: H322, HCC515, H2030, H2126 cells (SMARCA4-mutant)

Why This Matters

I-323 is a suitable tool compound for initial target validation or for studies where moderate SMARCA2 degradation is sufficient, but it should not be selected for applications requiring the ultra-high potency and selectivity of clinical-stage degraders like SMD-3236 or YD54.

• [1] Yang L, et al. Discovery of SMD-3236: A Potent, Highly Selective and Efficacious SMARCA2 Degrader for the Treatment of SMARC4-Deficient Human Cancers. J Med Chem. 2025;68(2):1113-1133. View Source
• [2] Kotagiri S, et al. Discovery of Novel, Potent and Orally Bioavailable SMARCA2 PROTACs with Synergistic Anti-tumor Activity in Combination with KRAS G12C Inhibitors. bioRxiv 2024.08.23.608456. View Source

E3 Ligase Recruitment: Cereblon-Mediated Degradation vs. VHL-Based PROTACs

PROTAC SMARCA2 degrader-14 (I-323) recruits the cereblon (CRBN) E3 ubiquitin ligase , a property it shares with I-322, YDR1, and YD54 [1]. In contrast, SMD-3236 and other high-selectivity SMARCA2 degraders utilize the von Hippel-Lindau (VHL) E3 ligase [2]. The choice of E3 ligase has profound implications for degradation efficiency, tissue specificity, and potential resistance mechanisms. Cereblon-based PROTACs are susceptible to downregulation of CRBN or mutations in the cereblon binding pocket, whereas VHL-based degraders may be affected by hypoxia-induced VHL regulation or VHL mutations in certain tumor types. Additionally, cereblon-based degraders can induce degradation of neosubstrates (e.g., IKZF1/3) leading to off-target effects, while VHL-based degraders generally exhibit a cleaner selectivity profile [3]. I-323's cereblon dependency positions it within the same mechanistic class as YD54 and YDR1 but distinguishes it from VHL-based alternatives.

Evidence Dimension	E3 ubiquitin ligase recruitment mechanism
Target Compound Data	Cereblon (CRBN)-based PROTAC
Comparator Or Baseline	SMD-3236: VHL-based PROTAC; YD54/YDR1: CRBN-based PROTACs
Quantified Difference	Not applicable (mechanistic class distinction); cereblon-based PROTACs may have distinct off-target and resistance profiles relative to VHL-based degraders
Conditions	Inferred from compound structure and literature context

Why This Matters

Users must consider the E3 ligase recruitment modality when selecting a SMARCA2 degrader, as it influences cellular context requirements, potential off-target degradation, and compatibility with combination therapies (e.g., immunomodulatory imide drugs that also bind cereblon).

• [1] Kotagiri S, et al. Discovery of Novel, Potent and Orally Bioavailable SMARCA2 PROTACs with Synergistic Anti-tumor Activity in Combination with KRAS G12C Inhibitors. bioRxiv 2024.08.23.608456. View Source
• [2] Yang L, et al. Discovery of SMD-3236: A Potent, Highly Selective and Efficacious SMARCA2 Degrader for the Treatment of SMARC4-Deficient Human Cancers. J Med Chem. 2025;68(2):1113-1133. View Source
• [3] Leng L, et al. Discovery of High-Affinity SMARCA2/4 Bromodomain Ligands and Development of Potent and Exceptionally Selective SMARCA2 PROTAC Degraders. J Med Chem. 2025;68(2):1113-1133. View Source

Oral Bioavailability and In Vivo Degradation Kinetics: I-323 vs. Advanced PROTACs

Advanced SMARCA2 degraders YD54 and YDR1 have been characterized as orally bioavailable and demonstrate sustained in vivo degradation of SMARCA2 in tumor xenograft models [1]. SMD-3236 induces profound and persistent SMARCA2 depletion in tumor tissues for one week following a single intraperitoneal administration [2]. No peer-reviewed or vendor-supplied data exist regarding the oral bioavailability, pharmacokinetics, or in vivo degradation efficacy of PROTAC SMARCA2 degrader-14 (I-323). This absence of in vivo characterization data significantly limits the utility of I-323 for animal studies or for translational research aimed at evaluating SMARCA2 degradation as a therapeutic strategy.

Evidence Dimension	Oral bioavailability and in vivo degradation persistence
Target Compound Data	No reported in vivo data; oral bioavailability unknown
Comparator Or Baseline	YD54/YDR1: orally bioavailable, in vivo degradation demonstrated; SMD-3236: sustained SMARCA2 depletion for 1 week after single dose in vivo
Quantified Difference	Qualitative difference: I-323 lacks in vivo characterization, whereas comparators have robust in vivo PK/PD data
Conditions	In vivo xenograft models (mouse) for YD54/YDR1 and SMD-3236

Why This Matters

For in vivo target validation, pharmacodynamic studies, or preclinical efficacy experiments, researchers should select YD54, YDR1, or SMD-3236, which have established in vivo degradation profiles; I-323 is appropriate only for in vitro applications.

• [1] Kotagiri S, et al. Discovery of Novel, Potent and Orally Bioavailable SMARCA2 PROTACs with Synergistic Anti-tumor Activity in Combination with KRAS G12C Inhibitors. bioRxiv 2024.08.23.608456. View Source
• [2] Yang L, et al. Discovery of SMD-3236: A Potent, Highly Selective and Efficacious SMARCA2 Degrader for the Treatment of SMARC4-Deficient Human Cancers. J Med Chem. 2025;68(2):1113-1133. View Source

Antiproliferative Activity in SMARCA4-Mutant Cancer Cells: I-323 vs. YD54 and SMD-3236

The synthetic lethal relationship between SMARCA2 degradation and SMARCA4 deficiency underpins the therapeutic rationale for SMARCA2-targeting PROTACs. YD54 and YDR1 selectively inhibit the growth of SMARCA4-mutant cancer cells and demonstrate antitumor efficacy in SMARCA4-mutant lung cancer xenograft models [1]. SMD-3236 potently inhibits cell growth across a panel of SMARCA4-deficient cell lines while exhibiting minimal activity in SMARCA4 wild-type cells [2]. No cell viability or antiproliferative data are reported for PROTAC SMARCA2 degrader-14 (I-323) in either SMARCA4-mutant or wild-type contexts. The absence of functional cellular efficacy data limits the interpretability of I-323's degradation activity and constrains its use to biochemical target engagement studies rather than cellular phenotypic assays.

Evidence Dimension	Antiproliferative activity and selective growth inhibition in SMARCA4-mutant cancer cells
Target Compound Data	No reported cell viability or antiproliferative data
Comparator Or Baseline	YD54/YDR1: selective growth inhibition of SMARCA4-mutant cells, in vivo antitumor activity; SMD-3236: potent growth inhibition in SMARCA4-deficient cells, minimal activity in SMARCA4 WT cells
Quantified Difference	Qualitative difference: I-323 lacks functional cellular efficacy data, whereas comparators demonstrate clear synthetic lethal activity
Conditions	SMARCA4-mutant and wild-type cancer cell lines

Why This Matters

I-323 should be reserved for biochemical characterization of SMARCA2 degradation. For cell-based assays exploring the synthetic lethal relationship between SMARCA2 and SMARCA4, YD54 or SMD-3236 are more appropriate due to their validated antiproliferative effects in SMARCA4-mutant models.

• [1] Kotagiri S, et al. Discovery of Novel, Potent and Orally Bioavailable SMARCA2 PROTACs with Synergistic Anti-tumor Activity in Combination with KRAS G12C Inhibitors. bioRxiv 2024.08.23.608456. View Source
• [2] Yang L, et al. Discovery of SMD-3236: A Potent, Highly Selective and Efficacious SMARCA2 Degrader for the Treatment of SMARC4-Deficient Human Cancers. J Med Chem. 2025;68(2):1113-1133. View Source

SMARCA2 Degrader-14 Applications

Degradation Threshold Baseline

I-323 is optimally suited for in vitro experiments requiring a cereblon-recruiting SMARCA2 degrader in A549 or similar SMARCA4 wild-type lung adenocarcinoma cell lines. Its DC50 of less than 100 nM and Dmax greater than 90% in A549 cells enable robust Western blot-based quantification of SMARCA2 degradation kinetics. This scenario is appropriate for target engagement studies, PROTAC mechanism-of-action validation, or comparative analyses of cereblon-based degradation efficiency.

In Vitro SPR Binding Assay

When paired with dual degraders like PROTAC SMARCA2/4-degrader-22 (I-408) [1], I-323 serves as a control compound to dissect the differential biological consequences of selective SMARCA2 degradation versus combined SMARCA2/SMARCA4 depletion. This application is critical for determining whether observed phenotypic effects are attributable specifically to SMARCA2 loss or to broader disruption of SWI/SNF complex function.

Degrader Profiling Reference Standard

I-323 (CAS 2568276-73-1) and its close analog I-322 (CAS 2568276-72-0) share identical molecular formulas and molecular weights [2] but presumably differ in linker composition or stereochemistry. These compounds are valuable tools for SAR investigations aimed at understanding how subtle structural variations in the PROTAC linker influence degradation efficiency, ternary complex formation, or selectivity, particularly in the context of cereblon-mediated ubiquitination.

Initial Target Validation in SMARCA4 Wild-Type Cellular Models

For laboratories initiating SMARCA2-focused research programs, I-323 offers a cost-effective and readily accessible tool for confirming that SMARCA2 degradation is achievable in a given cell line and for establishing baseline degradation parameters. However, as highlighted in Section 3, researchers must be aware of its potency limitations relative to advanced degraders like SMD-3236 [3] and should plan to transition to more potent and selective agents (e.g., YD54 or SMD-3236) for in vivo studies or for assays requiring deep and sustained SMARCA2 depletion.

Application

Selection Property

Validation Focus

Degradation baseline establishment

Reported degradation threshold context

DC50 endpoint review, assay reproducibility

In vitro binding studies (SPR)

Chemical integrity for binding assays

Binding kinetics validation

Degrader profiling reference standard

Baseline comparator for novel PROTACs

Potency and selectivity benchmarking

• [1] TargetMol. PROTAC SMARCA2/4-degrader-22 (T200581) Technical Datasheet. CAS: 2568277-48-3. View Source
• [2] PeptideDB. PROTAC SMARCA2 degrader-13 Technical Datasheet. CAS: 2568276-72-0. View Source
• [3] Yang L, et al. Discovery of SMD-3236: A Potent, Highly Selective and Efficacious SMARCA2 Degrader for the Treatment of SMARC4-Deficient Human Cancers. J Med Chem. 2025;68(2):1113-1133. View Source